Cas no 17537-32-5 ((±)-1-Phenylethan-2,2,2-d3-ol)

(±)-1-Phenylethan-2,2,2-d3-ol is a deuterated analog of 1-phenylethanol, where three hydrogen atoms at the methyl group are replaced with deuterium. This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and metabolic research, providing insights into reaction pathways and enzymatic processes. The compound retains the chemical properties of its non-deuterated counterpart while offering improved stability and traceability in mass spectrometry and NMR analyses. Its high isotopic purity ensures minimal interference in experimental results, making it a valuable tool for pharmaceutical and biochemical research. The racemic form allows for broad applicability in stereochemical studies and synthetic applications.

(±)-1-Phenylethan-2,2,2-d3-ol structure

Product Name:(±)-1-Phenylethan-2,2,2-d3-ol

CAS No:17537-32-5

MF:C₈H₁₀O

MW:125.182887554169

CID:137954

PubChem ID:24872651

Update Time:2025-05-28

(±)-1-Phenylethan-2,2,2-d3-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, a-(methyl-d3)-
- 1-phenyl-(2-(2)H3)ethanol
- 1-Phenylethanol-2,2,2-d3
- 2,2,2-trideuterio-1-phenyl-ethanol
- 491284_ALDRICH
- A-d3 alcohol
- I14-39812
- sec-Phenethyl-
- (±)-1-Phenylethan--d3-ol
- 1-PHENYLETHAN-2,2,2-D3-OL
- sec-phenethyl-β,β,β-d3alcohol
- SEC-PHENETHYL-BETA BETA BETA-D3 ALCOHOL
- SEC-PHENETHYL-BETA,BETA,BETA-D3 ALCOHOL, 98 ATOM % D
- 2,2,2-trideuterio-1-phenylethanol
- 1-Phenyl(2,2,2-~2~H_3_)ethan-1-ol
- AKOS015910359
- D99432
- 1-Phenylethanol-2,2,2-d3, 98 atom % D
- DTXSID60575820
- 17537-32-5
- (±)-1-Phenylethan-2,2,2-d3-ol
- MDL： MFCD00084168
- Inchi： 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i1D3
- InChI Key： WAPNOHKVXSQRPX-FIBGUPNXSA-N
- SMILES： OC(C([2H])([2H])[2H])C1C=CC=CC=1

Computed Properties

Exact Mass: 128.11082
Monoisotopic Mass: 125.091995176g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 74.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: Not determined
Density: 1.036 g/mL at 25 °C
Melting Point: 19-20 °C (lit.)
Boiling Point: 204 °C/745 mmHg(lit.)
Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
Refractive Index: n20/D 1.532(lit.)
PSA: 20.23
Solubility: Not determined

(±)-1-Phenylethan-2,2,2-d3-ol Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318
Warning Statement： P280-P301+P312+P330-P305+P351+P338+P310
Hazardous Material transportation number：UN 2937 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22-38-41
Safety Instruction： 26-39
Hazardous Material Identification：
Risk Phrases：R20/21/22

(±)-1-Phenylethan-2,2,2-d3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M226186-10mg	(±)-1-Phenylethan-2,2,2-d3-ol	17537-32-5		10mg	$ 64.00	2023-09-07
TRC	M226186-50mg	(±)-1-Phenylethan-2,2,2-d3-ol	17537-32-5		50mg	$81.00	2023-05-18
TRC	M226186-100mg	(±)-1-Phenylethan-2,2,2-d3-ol	17537-32-5		100mg	$98.00	2023-05-18
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